Cas no 61344-05-6 (1,1'-Biphenyl, 3,3',5,5'-tetrabromo-2,2',4,4'-tetramethoxy-)

1,1'-Biphenyl, 3,3',5,5'-tetrabromo-2,2',4,4'-tetramethoxy- structure
61344-05-6 structure
Product Name:1,1'-Biphenyl, 3,3',5,5'-tetrabromo-2,2',4,4'-tetramethoxy-
CAS No:61344-05-6
MF:C16H14Br4O4
MW:589.895962238312
CID:483120
PubChem ID:71396746
Update Time:2025-04-19

1,1'-Biphenyl, 3,3',5,5'-tetrabromo-2,2',4,4'-tetramethoxy- Chemical and Physical Properties

Names and Identifiers

    • 1,1'-Biphenyl, 3,3',5,5'-tetrabromo-2,2',4,4'-tetramethoxy-
    • 1,3-dibromo-5-(3,5-dibromo-2,4-dimethoxyphenyl)-2,4-dimethoxybenzene
    • 3,3',5,5'-Tetrabromo-2,2',4,4'-tetramethoxy-1,1'-biphenyl
    • DTXSID20818285
    • 61344-05-6
    • Inchi: 1S/C16H14Br4O4/c1-21-13-7(5-9(17)15(23-3)11(13)19)8-6-10(18)16(24-4)12(20)14(8)22-2/h5-6H,1-4H3
    • InChI Key: FFDRIGVSBXRPDN-UHFFFAOYSA-N
    • SMILES: BrC1=C(C(=CC(=C1OC)C1C=C(C(=C(C=1OC)Br)OC)Br)Br)OC

Computed Properties

  • Exact Mass: 585.76242
  • Monoisotopic Mass: 585.76256g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 5
  • Complexity: 366
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 6.2
  • Topological Polar Surface Area: 36.9Ų

Experimental Properties

  • PSA: 36.92
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